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Compound of Interest

Compound Name: cis-1,3-Pentadiene

Cat. No.: B074190 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical data for cis-
1,3-pentadiene. The information is presented in a structured format to facilitate its use in

research, development, and academic applications. This document summarizes key

quantitative data, outlines the experimental methodologies employed for their determination,

and provides a visual representation of a general experimental workflow.

Core Thermochemical Data
The following tables summarize the essential thermochemical properties of cis-1,3-pentadiene
in both its gaseous and liquid phases. These values are critical for understanding the

molecule's stability, reactivity, and energy content.

Gas Phase Thermochemical Data
Property Value Units Reference(s)

Enthalpy of Formation

(ΔfH°gas)
77.8 ± 1.0 kJ/mol [1]

Standard Molar

Entropy (S°gas)
316.5 ± 2.1 J/mol·K [1]

Molar Heat Capacity

(Cp,gas) at 298.15 K
97.18 J/mol·K [1]
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Condensed Phase Thermochemical Data
Property Value Units Reference(s)

Enthalpy of Formation

(ΔfH°liquid)
49.4 ± 1.0 kJ/mol [1]

Standard Molar

Entropy (S°liquid)
214.8 ± 1.1 J/mol·K [2]

Molar Heat Capacity

(Cp,liquid) at 298.15 K
149.33 J/mol·K [3]

Phase Change Data
Property Value Units Reference(s)

Enthalpy of

Vaporization (ΔvapH°)
28.4 ± 0.2 kJ/mol [2]

Normal Boiling Point

(Tboil)
317.25 K [2]

Enthalpy of Fusion

(ΔfusH)
7.93 kJ/mol [2]

Melting Point (Tfus) 132.35 K [2]

Experimental Protocols
The determination of the thermochemical data presented in this guide relies on precise

calorimetric and spectroscopic methods. The majority of the critically evaluated data for cis-
1,3-pentadiene originates from the work of Messerly, Todd, and Guthrie. The detailed

experimental protocols are described in their 1970 publication in the Journal of Chemical &

Engineering Data.[1][2][3][4]

A general outline of the methodologies typically employed for such determinations includes:

Heat Capacity and Enthalpy of Fusion/Transition: These properties are often determined

using adiabatic calorimetry. The sample is placed in a calorimeter, and its temperature is

measured as a function of the energy input. This allows for the precise determination of heat
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capacity over a range of temperatures. Phase transitions, such as melting, are observed as

a sharp increase in enthalpy at a constant temperature.

Enthalpy of Combustion: The standard enthalpy of formation is frequently derived from the

enthalpy of combustion, which is measured using bomb calorimetry. A known amount of the

substance is combusted in a high-pressure oxygen environment within a sealed container

(the "bomb"). The heat released by the combustion reaction is absorbed by the surrounding

water bath, and the temperature change is used to calculate the enthalpy of combustion.

Enthalpy of Vaporization: This can be determined by measuring the vapor pressure of the

liquid as a function of temperature and applying the Clausius-Clapeyron equation.

Alternatively, it can be measured directly using a vaporization calorimeter.

Molar Entropy: The Third Law of Thermodynamics provides the basis for the determination of

molar entropy. By measuring the heat capacity of a substance from close to absolute zero up

to the desired temperature and accounting for the entropies of any phase transitions, the

standard molar entropy can be calculated.

For the specific and detailed experimental procedures, apparatus, sample purities, and data

analysis techniques used to obtain the thermochemical data for cis-1,3-pentadiene,

researchers are directed to the primary literature.[1][2][3][4]

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the experimental determination of

key thermochemical properties of a chemical compound such as cis-1,3-pentadiene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Thermochemical Profile of cis-1,3-Pentadiene: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074190#thermochemical-data-for-cis-1-3-pentadiene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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